Cas no 10287-54-4 (Ethyl 4-(N,N-Diethylamino)benzoate)

• Product Name: Ethyl 4-(N,N-Diethylamino)benzoate
• CAS No: 10287-54-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD00017268
• CID: 164255
• PubChem ID: 82517
• Update Time: 2025-07-21

Ethyl 4-(N,N-Diethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(diethylamino)-, ethyl ester
• ethyl 4-(diethylamino)benzoate
• Ethyl 4-(N,N-diethylaMino)benzoate
• EINECS 233-635-9
• Ethyl 4-diethylaminobenzoate
• ethyl 4-N,N-diethylaminobenzoate
• ethyl p-(N,N-diethylamino)benzoate
• Ethyl p-diethylaminobenzoate
• p-N,N-diethylaminobenzoic acid ethyl ester
• TIMTEC-BB SBB009978
• RARECHEM AL BI 0080
• p-Diethylaminoethylbenzoate
• 4-Diethylaminobenzoic acid ethyl ester
• P-DIETHYLAMINOBENZOIC ACID ETHYL ESTER
• FT-0636670
• SCHEMBL65692
• Ethyl p-(diethylamino)benzoate
• AKOS017265339
• SB79983
• C14031
• NS00023185
• ethyl 4-(N,N-diethylamino)benzoate, AldrichCPR
• 10287-54-4
• Benzoic acid, p-(diethylamino)-, ethyl ester
• Benzoic acid, 4-diethylamino-, ethyl ester
• p-(Diethylamino)benzoic acid ethyl ester
• DTXSID50145551
• NSC 147493
• Benzoic acid, 4-(diethylamino)-, ethyl ester
• YSZC375
• NSC147493
• CS-0132636
• ethyl4-(diethylamino)benzoate
• 577JW2U7GH
• NSC-147493
• MFCD00017268
• XPKFLEVLLPKCIW-UHFFFAOYSA-N
• Ethyl 4-(N,N-Diethylamino)benzoate

• MDL： MFCD00017268
• Inchi： 1S/C13H19NO2/c1-4-14(5-2)12-9-7-11(8-10-12)13(15)16-6-3/h7-10H,4-6H2,1-3H3
• InChI Key： XPKFLEVLLPKCIW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.0451 (rough estimate)
• Melting Point: 39-43°C
• Boiling Point: 362.36°C (rough estimate)
• Flash Point: 119°C
• Refractive Index: 1.5175 (estimate)
• PSA: 29.54000
• LogP: 2.70950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(N,N-Diethylamino)benzoate

Ethyl 4-(N,N-Diethylamino)benzoate (CAS No. 10287-54-4): A Comprehensive Overview

Ethyl 4-(N,N-Diethylamino)benzoate, with the chemical formula C₁₆H₂₁NO₂ and CAS number 10287-54-4, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative of benzoic acid features a unique structural motif, consisting of a benzoate backbone substituted with a N,N-diethylamino group at the 4-position. The presence of this amine moiety imparts distinct chemical properties, making it a versatile intermediate in organic synthesis and a potential candidate for various biological applications.

The< strong>Ethyl 4-(N,N-Diethylamino)benzoate molecule exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in synthetic protocols. Its stability under standard conditions further enhances its utility as a building block in the preparation of more complex molecules. Recent studies have highlighted its role in the synthesis of functional materials and pharmaceutical intermediates, where its structural features contribute to the desired physicochemical properties.

In the realm of pharmaceutical research, Ethyl 4-(N,N-Diethylamino)benzoate has been explored for its potential biological activity. The N,N-diethylamino group is known to influence the pharmacokinetic behavior of molecules, often enhancing lipophilicity and membrane permeability. This characteristic has led to investigations into its derivatives as candidates for drug development. For instance, modifications of this scaffold have been studied for their potential effects on central nervous system (CNS) modulation, including applications in neuroprotective and anxiolytic therapies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of Ethyl 4-(N,N-Diethylamino)benzoate and its derivatives. Molecular docking studies have identified specific interactions between this compound and target proteins, providing insights into its mechanism of action. These findings align with emerging research trends that emphasize the importance of structure-activity relationships (SAR) in drug discovery. The< strong>Ethyl 4-(N,N-Diethylamino)benzoate scaffold serves as a valuable starting point for designing molecules with tailored biological properties.

The synthesis of Ethyl 4-(N,N-Diethylamino)benzoate typically involves the reaction between 4-nitrobenzoic acid and diethylamine under basic conditions. This transformation proceeds via an esterification step, where the carboxylic acid group is converted into an ethyl ester. The subsequent reduction of the nitro group to an amine provides the final product. This synthetic route is well-documented and can be optimized for high yields and purity, making it suitable for industrial-scale production.

Industrial applications of Ethyl 4-(N,N-Diethylamino)benzoate are not limited to pharmaceuticals but also extend to agrochemicals and specialty chemicals. Its structural versatility allows for further functionalization, enabling the creation of novel compounds with specific applications. For example, derivatives of this molecule have been explored as intermediates in the synthesis of herbicides and fungicides, where their chemical properties contribute to their efficacy.

The environmental impact of Ethyl 4-(N,N-Diethylamino)benzoate is another area of interest. Studies have assessed its biodegradability and ecotoxicity to ensure that its use does not pose significant environmental risks. These assessments are crucial in developing sustainable chemical practices that minimize waste and pollution. The compound's stability under normal conditions suggests that it may persist in the environment if not properly managed, necessitating responsible handling and disposal protocols.

In conclusion, Ethyl 4-(N,N-Diethylamino)benzoate (CAS No. 10287-54-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features make it a valuable intermediate in organic synthesis, while its potential biological activity continues to be explored through both experimental and computational approaches. As research progresses, this molecule is likely to play an increasingly important role in the development of new drugs and functional materials.